Cas no 1173023-76-1 (PYRENE)

• Product Name: PYRENE
• CAS No: 1173023-76-1
• MF: C₁₆H₁₀
• MW: 206.22122335434
• CID: 4471352
• PubChem ID: 71309432
• Update Time: 2025-04-24

PYRENE Chemical and Physical Properties

Names and Identifiers

• PYRENE
• Pyrene-4,5,9,10-13C4
• 1173023-76-1
• DTXCID20696626
• (4,5,9,10-~13~C_4_)Pyrene
• DTXSID40745882
• Pyrene-4,5,9,10-13C4, 99 atom % 13C

• Inchi： 1S/C16H10/c1-3-11-7-9-13-5-2-6-14-10-8-12(4-1)15(11)16(13)14/h1-10H/i7+1,8+1,9+1,10+1
• InChI Key： BBEAQIROQSPTKN-HZKSPUCSSA-N
• SMILES： C1=C2C3=C4C([13CH]=[13CH]2)=CC=CC4=[13CH][13CH]=C3C=C1

Computed Properties

• Exact Mass: 206.09166966Da
• Monoisotopic Mass: 206.09166966Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų